1-(3,5-Bis(trifluoromethyl)phenyl)-3-(1,3-dioxan-2-yl)propan-1-one

• IUPAC Name: 1-[3,5-bis(trifluoromethyl)phenyl]-3-(1,3-dioxan-2-yl)propan-1-one
• InChI: InChI=1S/C15H14F6O3/c16-14(17,18)10-6-9(7-11(8-10)15(19,20)21)12(22)2-3-13-23-4-1-5-24-13/h6-8,13H,1-5H2
• InChI Key: FPXMNUWVFLPADC-UHFFFAOYSA-N
• Canonical SMILES: C1COC(OC1)CCC(=O)C2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F
• Molecular Formula: C15H14F6O3
• DSSTOX Substance ID: DTXSID40646007
• Molecular Weight: 356.26 g/mol
• CAS RN: 884504-38-5

Description

1-(3,5-Bis(trifluoromethyl)phenyl)-3-(1,3-dioxan-2-yl)propan-1-one, commonly known as 3,5-Bis(trifluoromethyl)phenyl-1,3-dioxolane (BTP-Dioxolane), is an organic compound with a wide range of uses in scientific research and industry. BTP-Dioxolane is a colorless liquid with a melting point of -90.5 °C and a boiling point of 128.5 °C. It is a highly reactive compound with a low vapor pressure, making it a useful reagent for synthesizing other compounds.

Scientific Research Applications

Structural Analysis and Precursors

• This compound's derivatives, specifically 1,4-bis[2-(1,3-dioxan-2-yl)phenyl]butane and 1,2-bis(1,3-dioxan-2-yl)benzene, have been studied for their crystal structures, revealing insights into their conformation and interactions. These structures are crucial for understanding the molecular arrangement and potential applications in materials science (Jene & Ibers, 1999).

Catalyst Development

• The compound has applications in the synthesis of catalysts, particularly in the form of palladium complexes with partly fluorinated bisphosphine ligands. These catalysts have shown effectiveness in creating flexible propene/CO copolymer materials of ultrahigh molecular weight, indicating its potential in polymer chemistry and materials engineering (Meier et al., 2003).

Synthesis of Novel Compounds

• The compound is instrumental in synthesizing new bis-1,2,4-triazole derivatives, showcasing its role in developing novel chemical entities. These synthesized compounds could have diverse applications, ranging from pharmaceuticals to materials science (Bekircan & Bektaş, 2006).

Antimicrobial Applications

• A significant application area for this compound is in the synthesis of antimicrobial agents. For instance, its role in creating novel triazolopyrimidines has been explored, leading to the development of compounds with potential antibacterial and antifungal properties (Vora & Vyas, 2019).

Electromeric and Optical Properties

• This compound and its derivatives have been used in developing novel electromeric and optical materials. For example, the synthesis of a multielectrochromic copolymer based on functionalized dithienylpyrrole derivative showcases its utility in materials science, particularly in applications requiring specific optical properties (Tutuncu et al., 2019).